Cas no 24246-15-9 (2,1-Benzisothiazole, 4,7-dibromo-)
24246-15-9 structure
Product Name:2,1-Benzisothiazole, 4,7-dibromo-
CAS No:24246-15-9
MF:C7H3Br2NS
MW:292.978418588638
CID:3918376
PubChem ID:134103471
Update Time:2025-04-22
2,1-Benzisothiazole, 4,7-dibromo- Chemical and Physical Properties
Names and Identifiers
-
- 2,1-Benzisothiazole, 4,7-dibromo-
- 4,7-Dibromo-2,1-benzisothiazole
- 24246-15-9
- DTXSID501304820
-
- Inchi: 1S/C7H3Br2NS/c8-5-1-2-6(9)7-4(5)3-11-10-7/h1-3H
- InChI Key: UMOFHXXVNIUOTN-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(C2C1=CSN=2)Br
Computed Properties
- Exact Mass: 292.83325g/mol
- Monoisotopic Mass: 290.83530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 41.1Ų
2,1-Benzisothiazole, 4,7-dibromo- Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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